ABSTRACTThe random forest (RF) algorithm was used to develop two models for predicting the first-year corrosion losses (C1) of carbon steel in open air in various regions of the world. The first RF model built using combined databases of international programmes ISO CORRAG, MICAT and ECE/UN and tests conducted in Russia is intended for estimation of C1 in various types of atmospheres in various regions of the world. The second RF model enables the prediction of C1 in continental areas of the world. The accuracy of C1 predictions by the two RF and two dose–response functions, i.e. the function presented in ISO 9223 standard and the new version for a non-marine atmosphere, was compared. The reliability of the two RF models was shown to be significantly higher than that of the dose–response functions with exception of the predictions for corrosion losses of carbon steel in regions of Russia with a cold climate.

ABSTRACTThe corrosion behaviours of Ni-Mo-Cr alloy and 316 stainless steel samples after immersing in NaCl-KCl-AlCl3 salt at 400.0°C for 168 h were investigated. The surface of Ni-Mo-Cr alloy basically kept its pre-corrosion morphology, with only a few corrosion pits. While NaCl-KCl-AlCl3 salt had stronger corrosivity to 316SS. After corrosion, the grain boundary of the surface of 316SS alloy was clearly visible, and the Fe and Cr atoms on the surface of 316SS were selectively corroded, leaving a Ni- rich layer of about 6.5 µm on the outmost surface of 316SS. At the temperature of 400.0°C, the corrosion resistance of Ni-Mo-Cr alloy to molten NaCl-KCl-AlCl3 salt was better than that of 316SS.

ABSTRACTIn this study, the mechanical and biocorrosion behavior of as-cast Zn-xCu-0.1Sr (x = 1, 2, and 3wt%) alloys for potential application was studied. The microstructure, mechanical properties, and in vitro degradation of Zn-xCu-0.1Sr alloys were investigated. The results show that as Cu content increased from 1.0 to 3.0wt%, the number of CuZn5 phases increased and the average grain size of CuZn5 phases increased from 6.96 μm to 10.92 μm. The 2wt% addition of Cu resulted in the best mechanical properties with 129.4 MPa in ultimate tensile strength and 108.4 MPa in yield strength. Furthermore, the higher corrosion rate was experienced in the alloys with higher Cu content after immersion. Zn-xCu-0.1Sr alloys all presented appropriate in vitro degradation rates in a basically uniform degradation mode. The strength, ductility and biocorrosion property exhibited by the Zn-2Cu-0.1Sr alloy compositions make it a promising candidate for cardiovascular stent applications.

ABSTRACTPlasma electrolytic oxidation coatings were formed in Na2C4H4O6–KF–Na2SiO3 system on AZ91D magnesium alloy by controlling the single-pulse square-wave and bipolar pulse square-wave, respectively. Potentiodynamic polarisation (PD), electrochemical impedance spectroscopy (EIS) and electrochemical noise measurement (EN) were employed to investigate their corrosion behaviour in 3.5% NaCl solution. The results show that with bipolar pulse mode for PEO process, the growth rate of PEO coating on magnesium alloy first decreased and some micropores were present inside the PEO coating. With the increasing oxidation time, the PEO coating became much homogeneous and the porosity of the coating decreased largely, and the corrosion resistance of PEO coating was enhanced. The use of the bipolar pulse mode is beneficial to the improvement of the compactness and corrision performance of magnesium alloy with PEO treatment for the higher voltage stage and longer oxidation time.

ABSTRACTThe wire beam electrode (WBE) of laser additive manufacturing (LAM) nickel-based alloy was prepared to help study its crevice behaviour and mechanism at different area in the crevice with different size. The results show that the LAM nickel-based alloy with the crevice size of 0.1 and 0.3 mm presents crevice corrosion characteristics at 1 day and 3 days due to the formation of oxygen-concentration cell at the former two cases caused by the difficult migration of oxygen from the outside into the crevice. The corrosion at the middle and inside of the crevice is more serious than the outside, which is reflected by the 29.92% lower contents of O2− at the inside than that at the outside of the crevice. Locally, inter-phase corrosion appears between the uniform nickel-based alloy matrix and the insoluble oxides at the inside of the crevice.

ABSTRACTAlloy 625 is a Ni-based alloy used in aerospace, energy, chemical, oil and gas industries, mainly as cladding material due to its corrosion resistance, high strength and creep resistance at high temperature. In this study, microstructural evaluation and susceptibility to intergranular corrosion of base metal and friction stir welded Alloy 625 were investigated. Friction stir welded joints exhibited a lower corrosion rate and degree of sensitisation compared to the base metal. It is mainly due to grain refinement and lower cooling rate of the friction stir welding process. The stir zone of the present weld has a finer grain structure and lower density of twin boundaries than the base metal and it led to the improvement of the mechanical and corrosion properties.

ABSTRACTThe synergistic inhibition effect of sodium phytate (PA) and benzotriazole (BTA) on 20SiMn steel in 3.5 wt-% NaCl solutions was studied using electrochemical methods, SEM, FTIR, XPS and quantum chemical calculations based on density functional theory (DFT). Results indicate that a protective bi-layer film is formed with the presence of the mixture of PA and BTA: the inner layer consists of iron oxides, while the outer one is an adsorption layer of BTA and PA. Based on the analysis of XPS and DFT, the function of BTA belongs to chemisorption, while that of PA obeys Langmuir adsorption isotherm and could be mainly assigned to physisorption. The inhibition efficiency of the mixture inhibitor is 99.12%, with a synergism parameter of 3.62, which could be ascribed to a cross-linking structure containing more BTA promoted by PA through hydrogen bonds.

ABSTRACTThe intergranular corrosion behaviour of Al-Cu-Li-Sc alloy with different microstructures was systematically investigated in this work. The SKPFM characterisation revealed that the AlCuSc (W) phase has more negative potential compared to the Al matrix and undergoes dealloying in the intergranular corrosion solution. The dealloying rate of the W phase in the corrosive solution is relatively slow, which does not lead to serious pitting characteristics. As denser anodic T1 precipitates formed on low-angle grain boundaries of the partially recrystallised sample will reduce the precipitates on the sub-grain interior, resulting in the low-angle boundary being prone to preferential corrosion and reduced intergranular corrosion resistance. The complete recrystallised sample exhibits corrosion of grain interior and propagates along corroded bands parallel to {111}Al habit planes of T1 precipitates, reducing the expansion rate of corrosion along the grain boundaries. Restraining the IGC along the low-angle grain boundary and inducing crystallographic corrosion to improve the intergranular corrosion resistance.

ABSTRACTThe susceptibility to hydrogen embrittlement of supermartensitic stainless steel (S13Cr), martensitic-ferritic stainless steel (17Cr), carbon steel (P110) and austenitic-ferritic stainless steels (2205 and 2507) was evaluated by slow strain rate tests using a modified NACE TM-0177 solution, with 10–3M NaS2O3 substituting the saturated H2S standard solution. Tests were conducted at 25°C, pH 2.7 and under galvanostatic polarisation with a cathodic charging of 10 mA/cm2. S13Cr, 17Cr, P110 and 2507 steels were susceptible to hydrogen embrittlement inthiosulphate, with S13Cr and 17Cr being the most sensitive to this mechanism, while 2205 showed no sign of ductility loss. This harmful effect was attributed to the hydrogen sulphide generated from thiosulphate.

ABSTRACTCorrosion under disbonded coatings (CUDC) remains a major unsolved issue and a prime risk to underground steel structures such as buried gas pipelines. CUDC could not be effectively mitigated by conventional cathodic protection (CP) or be detected through usual inspection and survey technologies due to CP shielding. This article provides a brief review of recent progresses made through laboratory and field probing of CUDC and its influence factors. Discussions on CUDC processes and mechanisms are made based on results from an extensive laboratory and field-testing program using electrode array-based corrosion probes. It is shown that CUDC is affected not only by well-known factors such as the CP level, but also by coating disbondment geometry and soil conditions especially the seasonal dry-wet changes in soil saturation status. These findings have led to improved understanding of CUDC, and could lead to the development of better CUDC mitigation and control methods.